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Compound of Interest

Compound Name: Disperse blue 366

Cat. No.: B12361970 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Executive Summary
Disperse Blue 366, a synthetic mono-azo dye, is utilized in the textile industry for dyeing

polyester and other synthetic fibers. Its inherent hydrophobicity and low water solubility

contribute to its potential persistence in the environment, raising concerns about its

ecotoxicological impact. This technical guide provides a comprehensive overview of the

available data on Disperse Blue 366, including its physicochemical properties, potential

environmental fate, and toxicological profile. Due to a significant lack of specific experimental

data for Disperse Blue 366, this report also draws upon information from other disperse and

azo dyes to illustrate potential environmental and health concerns. A central focus of this

document is to highlight the existing data gaps and underscore the need for further research to

conduct a thorough environmental risk assessment of this compound.

Introduction
Disperse dyes are a class of synthetic colorants with low water solubility, designed for dyeing

hydrophobic fibers such as polyester and acetate. Their application process often involves high

temperatures and pressures, leading to the discharge of unfixed dye in wastewater. Disperse
Blue 366 (CAS No. 361520-06-1) is a blue powder belonging to this class.[1] Its molecular

structure, characterized by a mono-azo linkage, and its physicochemical properties suggest a

potential for environmental persistence and bioaccumulation. This guide synthesizes the
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current knowledge on Disperse Blue 366 to serve as a resource for researchers and

professionals investigating its environmental and toxicological implications.

Physicochemical Properties
Understanding the fundamental physicochemical properties of Disperse Blue 366 is crucial for

predicting its environmental behavior and fate. While specific experimental data for this dye are

limited, some key parameters have been reported for a compound with the same CAS number.

Property Value Reference

CAS Number 361520-06-1 [1]

Molecular Formula C₁₉H₁₈N₆O₂ [2]

Molecular Weight 362.39 g/mol [2]

Appearance Blue uniform powder [3][4]

Water Solubility
0.6394 µg/L (at 25 °C)

(estimated)

log Kow (Octanol-Water

Partition Coefficient)
6.09 (estimated)

Vapor Pressure
8.25 x 10⁻²⁶ mmHg (at 25 °C)

(estimated)

Melting Point 157 °C

Solubility in Supercritical CO₂
Soluble; solubility increases

with temperature and pressure
[5]

The extremely low water solubility and high estimated log Kow value are particularly

noteworthy. These properties suggest that Disperse Blue 366 will have a strong tendency to

partition from the water column into sediment, sludge, and biological tissues, indicating a

potential for persistence and bioaccumulation in the environment.[6]

Analytical Methodologies
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The accurate detection and quantification of Disperse Blue 366 in various environmental

matrices are essential for exposure and risk assessment. While no standardized method

specifically for Disperse Blue 366 was found, general methods for disperse dyes are

applicable. High-Performance Liquid Chromatography (HPLC) coupled with a photodiode array

(PDA) detector or a mass spectrometer (MS) is the most common technique.

Sample Preparation: Solid-Phase Extraction (SPE)
Due to the low concentrations expected in environmental samples and the complexity of the

matrices, a pre-concentration and clean-up step is typically required.
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Water Sample (e.g., Wastewater Effluent)

SPE Cartridge Conditioning
(e.g., with Methanol and Water)

Sample Loading

Cartridge Washing
(to remove interferences)

Elution of Analyte
(with an organic solvent like Acetonitrile)

Solvent Evaporation and Reconstitution
(in mobile phase)

LC-MS/MS Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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